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Compound of Interest

Compound Name: Chromium hexafluoride

Cat. No.: B1232751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The existence of chromium hexafluoride (CrF₆), a compound that has been the subject of

scientific debate for decades, has been largely refuted by modern experimental and theoretical

studies. This guide provides a comprehensive re-evaluation of the historical data on CrF₆,

comparing its purported properties with those of its confirmed lower fluoride, chromium

pentafluoride (CrF₅), and its group 6 counterparts, molybdenum hexafluoride (MoF₆) and

tungsten hexafluoride (WF₆). This analysis is supported by a review of the experimental

protocols that have been central to this re-evaluation.

Comparative Analysis of Physicochemical
Properties
The initial reports on chromium hexafluoride described it as a volatile yellow solid that is

unstable above -100°C.[1][2] However, subsequent and more sophisticated analyses have

demonstrated that these observations likely correspond to chromium pentafluoride.[3][4] The

table below summarizes the known properties of CrF₅, MoF₆, and WF₆, alongside the

historically reported and theoretical data for CrF₆.
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Property

Chromium
Hexafluoride
(CrF₆)
(Hypothetical/
Disputed)

Chromium
Pentafluoride
(CrF₅)

Molybdenum
Hexafluoride
(MoF₆)

Tungsten
Hexafluoride
(WF₆)

Formula Weight (

g/mol )
165.987[1] 146.988[5] 209.94[6] 297.83[1]

Color Yellow[1] Red[5] Colorless[6]
Colorless to pale

yellow[1]

Appearance
Crystalline

solid[1]

Crystalline

solid[5]

Solid/Liquid/Gas[

6]

Solid/Liquid/Gas[

1]

Melting Point

(°C)

-100

(decomposes)[1]
34[5] 17.5[6] 2.3[1]

Boiling Point (°C) Not applicable 117[5] 34.0[6] 17.5[1]

Oxidation State

of Metal
+6[1] +5 +6[6] +6[1]

Molecular

Geometry

Octahedral

(theoretical)[7]

Octahedral (in a

1D coordination

polymer)[5]

Octahedral[6] Octahedral[1]

Stability

Highly unstable,

decomposes at

low

temperatures[1]

Thermally stable

at room

temperature[5]

Stable at room

temperature[6]

Stable at room

temperature[1]

Reactivity with

Water

Expected to

hydrolyze

violently

Hydrolyzes

readily[5]
Hydrolyzes[6]

Decomposes

violently[1]

Synthesis and Experimental Protocols
The purported synthesis of chromium hexafluoride involved the high-pressure fluorination of

chromium metal at elevated temperatures, followed by rapid quenching.[4] However, it is now

understood that these conditions favor the formation of chromium pentafluoride.[3][4] The

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://grokipedia.com/page/Tungsten_hexafluoride
https://en.wikipedia.org/wiki/Chromium_pentafluoride
https://en.wikipedia.org/wiki/Molybdenum_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://en.wikipedia.org/wiki/Chromium_pentafluoride
https://en.wikipedia.org/wiki/Molybdenum_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://en.wikipedia.org/wiki/Chromium_pentafluoride
https://en.wikipedia.org/wiki/Molybdenum_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://en.wikipedia.org/wiki/Chromium_pentafluoride
https://en.wikipedia.org/wiki/Molybdenum_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://en.wikipedia.org/wiki/Chromium_pentafluoride
https://en.wikipedia.org/wiki/Molybdenum_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://en.wikipedia.org/wiki/Molybdenum_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://www.researchgate.net/publication/8341481_MoF6_and_WF6_nonrigid_molecules
https://en.wikipedia.org/wiki/Chromium_pentafluoride
https://en.wikipedia.org/wiki/Molybdenum_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://en.wikipedia.org/wiki/Chromium_pentafluoride
https://en.wikipedia.org/wiki/Molybdenum_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://en.wikipedia.org/wiki/Chromium_pentafluoride
https://en.wikipedia.org/wiki/Molybdenum_hexafluoride
https://grokipedia.com/page/Tungsten_hexafluoride
https://www.benchchem.com/product/b1232751?utm_src=pdf-body
https://www.benchchem.com/product/b1676692
http://www.molybdenum.com.cn/molybdenum-hexafluoride.html
https://www.benchchem.com/product/b1676692
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


synthesis of the related, stable hexafluorides of molybdenum and tungsten is more

straightforward.

Synthesis of Chromium Pentafluoride (CrF₅)
Reaction: The most common laboratory synthesis involves the direct fluorination of chromium

metal or chromium(III) chloride with fluorine gas at elevated temperatures.[8]

Experimental Protocol:

A mixture of potassium chloride and chromium(III) chloride is placed in a reaction vessel.

Fluorine gas is passed over the mixture at a controlled rate.

The reaction is typically carried out at temperatures between 300-400 °C.

The volatile CrF₅ product is collected in a cold trap.

Synthesis of Molybdenum Hexafluoride (MoF₆) and
Tungsten Hexafluoride (WF₆)
Reaction: Both MoF₆ and WF₆ are synthesized by the direct reaction of the respective metal

powder with fluorine gas.[1][3]

General Experimental Protocol:

High-purity molybdenum or tungsten powder is placed in a suitable reactor (e.g., a nickel or

Monel tube).

A stream of dry fluorine gas is passed over the metal powder.

The reaction is exothermic and the temperature is typically maintained between 350 and

400°C for tungsten and at around 60°C for molybdenum.[1][3]

The resulting hexafluoride is volatile and is collected by condensation in a cold trap.

Purification is typically achieved through fractional distillation.
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Matrix Isolation Infrared Spectroscopy
This technique has been pivotal in the re-evaluation of the existence of CrF₆.[3][9] It involves

trapping reactive species in an inert gas matrix at very low temperatures, allowing for their

spectroscopic characterization.

Experimental Workflow:

A gaseous mixture of the precursor (e.g., chromium vapor and fluorine) and a large excess

of an inert gas (e.g., argon or neon) is prepared.

This mixture is directed onto a cryogenic window (typically cooled to around 4-12 K).

The reactive species are trapped and isolated within the solid inert gas matrix.

Infrared spectra of the isolated molecules are then recorded.

The experimental spectra are compared with theoretical spectra obtained from quantum-

chemical calculations to identify the trapped species.

Visualizing the Re-evaluation and Experimental
Workflow
The following diagrams, generated using the DOT language, illustrate the logical progression of

the re-evaluation of chromium hexafluoride's existence and a typical experimental workflow

for the synthesis and characterization of unstable metal fluorides.
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Historical Claim Modern Re-evaluation Revised Conclusion

High-pressure fluorination of Cr metal Observation of a volatile yellow solid Conclusion: CrF₆ synthesized Replication of SynthesisRe-investigation Matrix Isolation IR Spectroscopy Quantum-Chemical Calculations Observed species is CrF₅Spectral match CrF₆ is likely unstable under these conditions
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High-Temperature/High-Pressure Synthesis

Matrix Isolation Trapping (Cryogenic)

Infrared Spectroscopy
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Product Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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